Cas no 2229080-21-9 (1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)

1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one is a fluorinated pyridine derivative with distinct electronic properties. It offers enhanced stability and reactivity due to the trifluoromethyl group, making it a valuable building block in organic synthesis. This compound facilitates the creation of complex organic molecules with potential applications in pharmaceuticals and materials science.
1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one structure
2229080-21-9 structure
Product Name:1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
CAS No:2229080-21-9
MF:C7H2BrClF3NO
MW:288.449090480804
CID:5926345
PubChem ID:165798792
Update Time:2026-03-11

1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethanone
    • 1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
    • 2229080-21-9
    • EN300-1948635
    • Inchi: 1S/C7H2BrClF3NO/c8-4-2-13-5(9)1-3(4)6(14)7(10,11)12/h1-2H
    • InChI Key: DWDWMSUBGQPMEN-UHFFFAOYSA-N
    • SMILES: C(C1=CC(Cl)=NC=C1Br)(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 286.89604g/mol
  • Monoisotopic Mass: 286.89604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

1-(5-bromo-2-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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